Methyl 3-(3,5-dihydroxyphenyl)prop-2-enoate

• CAS No.: 63631-37-8
• Molecular Formula: C10H10O4
• Molecular Weight: 194.18 g/mol
• IUPAC Name: methyl 3-(3,5-dihydroxyphenyl)prop-2-enoate
• InChI: InChI=1S/C10H10O4/c1-14-10(13)3-2-7-4-8(11)6-9(12)5-7/h2-6,11-12H,1H3
• InChI Key: NOQAMNANIGSRAX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C=CC1=CC(=CC(=C1)O)O

Description

Methyl 3-(3,5-dihydroxyphenyl)prop-2-enoate is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

FIG. 8 illustrates examples of synthetic schemes for producing alkylated derivatives of 3,5-dihydroxycinnamic acid. In the illustrated synthetic schemes, 3,5-dihydroxycinnamic acid 51 is first esterified in MeOH to produce 3,5-dihydroxycinnamic acid methyl ester 52, which is then reacted with 1 or 2 eq. of an alkylating agent RX in the presence of TBAI and K2CO3 to produce the mono-alkylated intermediate 53 or the dialkylated intermediate 55. The esters 53 and 55 are then hydrolyzed under basic conditions to produce the corresponding acids 54 and 56, respectively.